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Introduction:

IBA57 (Iron-Sulfur Cluster Assembly Factor IBA57) is a crucial mitochondrial protein involved in
the biogenesis of iron-sulfur (Fe-S) clusters, essential cofactors for a wide range of cellular
processes.[1][2][3][4][5] This technical guide provides a comprehensive overview of the
expression and subcellular localization of IBA57 in human cells, intended for researchers,
scientists, and professionals in drug development.

Expression of IBA57 in Human Tissues and Cells

The IBA57 protein exhibits a broad but low level of tissue specificity, indicating its fundamental
role in cellular metabolism across various cell types.[6] Expression has been detected in a
multitude of tissues and cancer cell lines.

Quantitative Expression Data

The following table summarizes the expression profile of the IBA57 gene and protein across
different human tissues based on data from The Human Protein Atlas and the Genotype-Tissue
Expression (GTEX) project.
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TPM: Transcripts Per Million. Data is aggregated and simplified for clarity.

Subcellular Localization of IBA57
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IBA57 is a nuclear-encoded protein that is imported into the mitochondria.[2][4][11] Its function
is intrinsically tied to the mitochondrial iron-sulfur cluster (ISC) assembly machinery. The
protein contains an N-terminal mitochondrial targeting sequence which is cleaved upon import

into the mitochondrial matrix.

Subcellular Localization of IBA57
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cells: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560306#expression-and-localization-of-iba57-
protein-in-human-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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